Cas no 16131-67-2 (1H-Isoindole-1,3(2H)-dione,3a,4,7,7a-tetrahydro-2-(2-thiazolyl)-)

1H-Isoindole-1,3(2H)-dione,3a,4,7,7a-tetrahydro-2-(2-thiazolyl)- structure
16131-67-2 structure
Product name:1H-Isoindole-1,3(2H)-dione,3a,4,7,7a-tetrahydro-2-(2-thiazolyl)-
CAS No:16131-67-2
MF:C11H10N2O2S
MW:234.274301052094
CID:189615
PubChem ID:251547

1H-Isoindole-1,3(2H)-dione,3a,4,7,7a-tetrahydro-2-(2-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Isoindole-1,3(2H)-dione,3a,4,7,7a-tetrahydro-2-(2-thiazolyl)-
    • 2-(1,3-thiazol-2-yl)-3a,4,7,7a-tetrahydroisoindole-1,3-dione
    • 2-(1,3-thiazol-2-yl)-3a,4,7,7a-tetrahydro-1h-isoindole-1,3(2h)-dione
    • 2-thiazol-2-yl-3a,4,7,7a-tetrahydro-isoindole-1,3-dione
    • AC1L5K2Y
    • AC1Q6F6F
    • AR-1C6042
    • CTK4D0793
    • HMS3086O03
    • NCIOpen2_003785
    • NSC72072
    • CHEMBL2140456
    • MLS002693760
    • NSC-72072
    • DTXSID50290959
    • SMR001559702
    • 16131-67-2
    • Inchi: InChI=1S/C11H10N2O2S/c14-9-7-3-1-2-4-8(7)10(15)13(9)11-12-5-6-16-11/h1-2,5-8H,3-4H2
    • InChI Key: LCKNJCZOPSAXKE-UHFFFAOYSA-N
    • SMILES: C1=CSC(N2C(=O)C3CC=CCC3C2=O)=N1

Computed Properties

  • Exact Mass: 234.0464
  • Monoisotopic Mass: 234.046
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 78.5Ų

Experimental Properties

  • Density: 1.42
  • Boiling Point: 388.5°C at 760 mmHg
  • Flash Point: 188.8°C
  • Refractive Index: 1.638
  • PSA: 50.27
  • LogP: 1.66370

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